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Compound of Interest

Compound Name: D-Glycero-D-guloheptonate-d7

Cat. No.: B12415972 Get Quote

This document provides a comprehensive overview of the safety data for D-Glycero-D-gulo-

heptonate-d7, intended for researchers, scientists, and professionals in drug development. The

information is compiled from available safety data sheets (SDS) and chemical databases. It is

important to note that specific quantitative toxicological data for the deuterated form is limited;

therefore, data for the non-deuterated analogue, Sodium D-glycero-D-gulo-heptonate, is

included for reference and should be interpreted with caution.

Chemical Identification
Identifier Data

Product Name Sodium D-Glycero-D-guloheptonate-d7

Synonyms
Sodium α-D-Glucoheptonate-d7,

Glucosecarboxylic Acid Sodium Salt-d7

Chemical Formula C7H7D7O8Na

CAS Number
Not available for the deuterated form. The

unlabelled form is 13007-85-7.[1]

Molecular Weight 255.206 g/mol

Hazard Identification and GHS Classification
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The GHS classification for Sodium D-Glycero-D-guloheptonate-d7 indicates that it is not

classified as a hazardous substance.[1] However, some sources for the non-deuterated form

suggest potential for skin and eye irritation.

GHS Classification (D-Glycero-D-gulo-heptonate-d7): Not a hazardous substance or mixture.[1]

Potential Hazards (based on non-deuterated form):

Inhalation: May cause respiratory tract irritation.[1]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.

Ingestion: May be harmful if swallowed.[1]

The following diagram illustrates the GHS classification based on available data.

GHS Hazard Classification

 D-Glycero-D-gulo-heptonate-d7 GHS Classification Not a hazardous substance or mixture
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Caption: GHS classification for D-Glycero-D-gulo-heptonate-d7.

Physical and Chemical Properties
A summary of the physical and chemical properties is provided below. Data for the deuterated

compound is supplemented with information on the non-deuterated form where necessary.
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Property Value Source

Melting Point 152-155 °C (for lactone form) [2][3]

Boiling Point
557.5 ± 30.0 °C (Predicted for

lactone form)
[3]

Flash Point No data available [1]

Auto-ignition Temperature No data available [1]

Flammability Not flammable or combustible [1]

Solubility Soluble in water [4]

Toxicological Information
Quantitative toxicological data for D-Glycero-D-gulo-heptonate-d7 is not readily available. The

information below is based on the general statements from the safety data sheet.

Endpoint Result

Acute Toxicity No data available

Skin Corrosion/Irritation May cause skin irritation.[1]

Serious Eye Damage/Irritation May cause eye irritation.

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available
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Experimental Protocols
Detailed experimental protocols for the toxicological assessment of D-Glycero-D-gulo-

heptonate-d7 are not provided in the available safety data sheets. Standard methodologies,

such as those established by the OECD, would typically be employed for hazard evaluation.

For instance, skin irritation potential is often assessed using in vitro models with reconstructed

human epidermis or in vivo studies following OECD Test Guideline 404.

Handling, Storage, and First Aid
Handling and Storage:

Handling: Avoid contact with skin and eyes.[1] Avoid formation of dust and aerosols.[1]

Ensure adequate ventilation.[1]

Storage: Keep container tightly closed in a dry and well-ventilated place.[5]

First-Aid Measures:

Inhalation: If breathed in, move person into fresh air. If not breathing, give artificial

respiration.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Flush eyes with water as a precaution.[1]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

The following workflow illustrates the general procedure for handling a spill of this substance.
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Spill Occurs
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Caption: General spill response workflow for D-Glycero-D-gulo-heptonate-d7.
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Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Hazardous Combustion Products: Carbon oxides, sodium oxides.[1]

Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary.[1]

Accidental Release Measures:

Personal Precautions: Use personal protective equipment.[1] Avoid dust formation and

breathing dust.[1]

Environmental Precautions: Do not let product enter drains.[1]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Keep in

suitable, closed containers for disposal.[1]

Exposure Controls and Personal Protection
Exposure Controls:

Engineering Controls: Use mechanical exhaust or a laboratory fume hood to avoid exposure.

[1]

Personal Protective Equipment:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-

approved equipment.

Skin Protection: Handle with gloves. Wear appropriate protective clothing.

Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)

particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2
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(EU EN 143) respirator cartridges.

This guide is intended to provide a summary of the available safety information for D-Glycero-

D-gulo-heptonate-d7. It is essential to consult the full Safety Data Sheet from the supplier

before handling this chemical and to conduct a thorough risk assessment for any specific

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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